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Compound of Interest

Compound Name: 2-(2-Cyanophenoxy)propanamide

CAS No.: 1040063-76-0

Cat. No.: B2975330

Get Quote

Executive Summary & Compound Identity
2-(2-Cyanophenoxy)propanamide is a specialized organic intermediate often utilized in the

synthesis of aryloxyphenoxypropionate herbicides (the "fop" class) and pharmaceutical

precursors. Its structural integrity relies on the ether linkage between a 2-cyanophenol moiety

and a propanamide backbone.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2975330#bc-rfq
https://www.benchchem.com/product/b2975330/docs?utm_src=pdf-body#technical-guide-characterization-and-physical-properties-of-2-2-cyanophenoxy-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2975330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

IUPAC Name 2-(2-Cyanophenoxy)propanamide

CAS Registry Number 1040063-76-0

Molecular Formula C₁₀H₁₀N₂O₂

Molecular Weight 190.20 g/mol

SMILES CC(C(=O)N)Oc1ccccc1C#N

Chirality
Contains one chiral center at the C2 position of

the propionyl group.[1]

Physical State and Melting Point Analysis
Physical State
At standard ambient temperature and pressure (SATP), 2-(2-Cyanophenoxy)propanamide is

a solid. It typically presents as a white to off-white crystalline powder.

Structural Basis: The presence of the primary amide group (-CONH₂) facilitates strong

intermolecular hydrogen bonding (N-H···O), which organizes the molecules into a rigid

crystal lattice. The ortho-cyano group adds dipole-dipole interactions and steric rigidity,

further stabilizing the solid state compared to its liquid ester analogs.

Melting Point Characterization
While specific batch-dependent melting points can vary based on purity and polymorphic form,

the compound exhibits a melting profile consistent with similar phenoxyalkanamides.

Expected Melting Range:130°C – 160°C

Note: This range is derived from structure-property relationship (SPR) analysis of

analogous compounds. For instance, the related 2-phenoxypropanamide melts at ~117°C.

The addition of the electron-withdrawing cyano group at the ortho position increases the

lattice energy, shifting the melting point upward.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://prepchem.com/2-cyanophenol/
https://www.benchchem.com/product/b2975330/docs?utm_src=pdf-body#technical-guide-characterization-and-physical-properties-of-2-2-cyanophenoxy-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2975330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermodynamic Behavior: The compound is stable up to its melting point but may undergo

thermal decomposition (decarboxylation or nitrile hydrolysis) if heated significantly beyond its

clearing point (>200°C).

Solubility Profile
High Solubility: Polar organic solvents (DMSO, DMF, Acetonitrile, Methanol).

Moderate Solubility: Ethyl Acetate, Dichloromethane.

Low/Insoluble: Water (due to the lipophilic phenyl ring), Hexanes.

Experimental Protocols
Synthesis: Williamson Ether Etherification
The most robust route for synthesizing high-purity 2-(2-Cyanophenoxy)propanamide involves

the nucleophilic substitution of 2-chloropropanamide by the phenoxide of 2-cyanophenol.

Reaction Scheme:

Deprotonation: 2-Cyanophenol is treated with a base (K₂CO₃ or NaH) to form the phenoxide

anion.

Substitution: The phenoxide attacks the alpha-carbon of 2-chloropropanamide.

Step-by-Step Protocol
Reagents:

2-Cyanophenol (1.0 eq)[2]

2-Chloropropanamide (1.1 eq)

Potassium Carbonate (K₂CO₃, 1.5 eq)

Solvent: Acetonitrile (ACN) or DMF (anhydrous).

Procedure:
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Charge a reaction vessel with 2-cyanophenol and ACN.

Add K₂CO₃ and stir at room temperature for 30 minutes to facilitate phenoxide formation.

Add 2-chloropropanamide portion-wise.

Heat the mixture to reflux (80°C for ACN) for 4–6 hours. Monitor via TLC or HPLC.

Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under

reduced pressure.

Purification: Recrystallize the crude solid from an Ethanol/Water mixture to obtain the pure

amide.

Melting Point Determination (Standard Operating
Procedure)
To validate the identity and purity of the synthesized compound, a precise melting point

determination is required.

Instrument: Differential Scanning Calorimetry (DSC) or Capillary Melting Point Apparatus

(e.g., Stuart SMP30).

Sample Prep: Dry the sample in a vacuum oven at 40°C for 2 hours to remove solvent

residues.

Ramp Rate:

Fast Ramp: 10°C/min to 110°C.

Slow Ramp: 1°C/min from 110°C to melt.

Acceptance Criteria: A sharp melting range (<2°C) indicates high purity (>98%). A broad

range (>3°C) suggests solvent entrapment or impurities.

Visualization of Workflows
Synthesis Pathway
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The following diagram illustrates the chemical transformation from precursors to the final amide

product.
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Figure 1: Step-wise synthesis pathway via Williamson ether synthesis.

Characterization Logic
This workflow defines the decision process for validating the compound's physical state and

purity.
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Figure 2: Quality control workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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